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Compound of Interest

Compound Name: (R)-3-(Boc-amino)pyrrolidine

Cat. No.: B045263

An In-depth Technical Guide to (R)-3-(Boc-amino)pyrrolidine

This technical guide provides a comprehensive overview of (R)-3-(Boc-amino)pyrrolidine, a
chiral pyrrolidine derivative crucial in the fields of organic synthesis and medicinal chemistry. It
serves as a vital building block for the synthesis of a wide array of pharmaceuticals and
bioactive molecules. This document details its molecular structure, physicochemical properties,
and its role in synthetic chemistry.

Physicochemical Properties

(R)-3-(Boc-amino)pyrrolidine is a white to almost white crystalline solid.[1][2] Its key
guantitative data are summarized in the table below for easy reference.
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Property Value

Molecular Formula CoH1sN202[1][2]

Molecular Weight 186.25 g/mol [1][2][3]

CAS Number 122536-77-0[1][2]

Appearance White to almost white crystals or solid powder[1]
[2]

Melting Point 50-54 °C[1][4]

Boiling Point 286.4 °C at 760 mmHg|[2]

Density 1.04 g/cm3[2]

IUPAC Name tert-butyl N-[(3R)-pyrrolidin-3-ylJcarbamate[2][3]

SMILES CC(C)(C)OC(=0)N[C@@H]1CCNC1

InChl Key DQQJBEAXSOOCPG-SSDOTTSWSA-N[2][4]

Role in Synthetic Chemistry

(R)-3-(Boc-amino)pyrrolidine is a versatile intermediate in organic synthesis, particularly
valued for its chiral pyrrolidine core and the presence of a Boc-protected amine.[1] The tert-
butoxycarbonyl (Boc) group is a widely used protecting group for amines due to its stability
under various reaction conditions and its facile removal under acidic conditions. This allows for
selective reactions at other positions of the molecule.

Due to its structural features, this compound is a key starting material in the development of
various pharmacologically active agents, including antitumor, antibacterial, and antiulcer
compounds.[2]

Experimental Protocols and Methodologies

The specific experimental protocols involving (R)-3-(Boc-amino)pyrrolidine are highly
dependent on the target molecule being synthesized. As a building block, it can be utilized in a
variety of chemical reactions, such as N-alkylation, acylation, and coupling reactions. The
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choice of reagents, solvents, and reaction conditions would be tailored to the specific synthetic
route.

It is important to note that signaling pathways are biological processes and are not directly
associated with a synthetic building block like (R)-3-(Boc-amino)pyrrolidine itself. Rather, the
final pharmaceutical compounds synthesized using this molecule may be designed to interact
with specific signaling pathways.

Visualizations

To further elucidate the structure and utility of (R)-3-(Boc-amino)pyrrolidine, the following
diagrams are provided.

Caption: 2D Molecular Structure of (R)-3-(Boc-amino)pyrrolidine.
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Caption: Synthetic utility of the Boc protecting group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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